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Compound of Interest

Compound Name:
3-(3-Chloro-2-

iodophenyl)propanoic acid

Cat. No.: B13050495

Get Quote

Topic: 3-(3-Chloro-2-iodophenyl)propanoic acid Proper Disposal Procedures

Executive Summary: Operational Safety & Logistics
Chemical Identity: 3-(3-Chloro-2-iodophenyl)propanoic acid Chemical Class: Halogenated

Phenylalkanoic Acid Primary Waste Classification:Halogenated Organic Acid[1]

This guide outlines the mandatory disposal protocols for 3-(3-Chloro-2-iodophenyl)propanoic
acid. Due to the presence of both chlorine and iodine on the aromatic ring, this compound

requires specific high-temperature incineration pathways to prevent the formation of toxic

byproducts (dioxins/furans) and to manage iodine release.[1][2] Do not dispose of this

compound down the drain or in general trash.

Part 1: Immediate Safety Assessment
Before handling waste, you must validate the safety profile.[2] While specific SDS data for this

exact isomer may be limited, its structural analogs (e.g., 3-(3-chlorophenyl)propanoic acid)

dictate the following GHS baseline:
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GHS Hazard Classification (Inferred)
Hazard Type Code Description

Skin Irritation H315 Causes skin irritation.[1][3]

Eye Irritation H319
Causes serious eye irritation.

[1][2][3][4][5]

STOT-SE H335
May cause respiratory

irritation.[1][3][4]

Acute Toxicity H302

Harmful if swallowed (Standard

precaution for halogenated

acids).[1]

Personal Protective Equipment (PPE)
Hand Protection: Nitrile gloves (minimum 0.11 mm thickness) are sufficient for solid handling.

[1][2] Double-glove if dissolving in organic solvents.[1]

Eye Protection: ANSI Z87.1 Chemical Safety Goggles.[2]

Respiratory: If handling fine powder outside a fume hood, use an N95 or P100 particulate

respirator.[2]

Part 2: Waste Characterization & Segregation
Proper segregation is the single most critical step in laboratory waste management.[2] This

compound presents a dual-hazard profile: it is Acidic and Halogenated.[1]

The Segregation Logic (DOT Diagram)
The following decision tree illustrates where this chemical fits into your laboratory's waste

stream.
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CRITICAL INCOMPATIBILITIES

Waste: 3-(3-Chloro-2-iodophenyl)
propanoic acid

Is it Solid or Liquid?

Solid Waste

Powder/Crystals

Liquid (Dissolved)

Reaction Mixture

Container: Wide-Mouth HDPE/Glass
Label: 'Solid Hazardous Waste - Halogenated' Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, DMSO)

Container: Safety Can/Glass Bottle
Stream: HALOGENATED ORGANIC WASTE

Compatible Segregate into Halogenated Stream
(Contaminates entire volume)

DO NOT MIX WITH:
1. Strong Oxidizers (Nitric Acid, Peroxides)

2. Strong Bases (Risk of Exotherm)
3. Metal Hydrides

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Note that adding even a small amount of this

halogenated compound to a non-halogenated solvent waste stream reclassifies the entire

container as Halogenated Waste, significantly increasing disposal costs.[2]
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Part 3: Step-by-Step Disposal Protocol
Step 1: Container Selection

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass jar with a

Teflon-lined screw cap.

Liquids: If the compound is in solution, use an amber glass bottle or an approved safety can

compatible with the solvent.[2]

Constraint: Do not use metal containers if the waste is highly acidic (pH < 2) unless they are

specifically lined, as the acid functionality can corrode metal over time.[1][2]

Step 2: Labeling Requirements
Your waste tag must be explicit to ensure the disposal facility incinerates the waste properly.[2]

Chemical Name: Write out the full name: "3-(3-Chloro-2-iodophenyl)propanoic acid". Do

not use abbreviations or structure codes.

Hazard Checkboxes: Check "Toxic" and "Irritant".[2]

Constituents: If in solution, list the solvent % and the solute %.

Example: "Dichloromethane (95%), 3-(3-Chloro-2-iodophenyl)propanoic acid (5%)".[1]

[2]

Step 3: Storage Prior to Pickup
Store in a Satellite Accumulation Area (SAA).[1][2][6]

Keep the container in secondary containment (tray) to capture leaks.[1][2]

Compatibility: Ensure the container is not stored next to strong bases (e.g., Sodium

Hydroxide) or strong oxidizers.[1][2]

Step 4: Final Disposal Pathway
This chemical is sent to a High-Temperature Incinerator equipped with acid gas scrubbers.[1]
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Why? Standard incineration might not fully destroy the halogenated ring, potentially releasing

iodine gas (

) or forming chlorinated aromatics.[1][2] High-temperature (>1000°C) ensures complete
mineralization to

,

,

, and

, which are then scrubbed.[1][2]

Part 4: Spill Response Contingency
If a spill occurs, immediate action is required to prevent contamination.[2][6][7][8]

Spill Workflow (DOT Diagram)

Spill Detected Assess Volume & State

Minor Solid Spill (<50g)

Major/Liquid Spill

1. Dampen paper towel (prevent dust)
2. Wipe/Scoop into bag

3. Clean area with soap/water

1. Evacuate Area
2. Call EHS/Emergency

3. Do not attempt cleanup

Label as Hazardous Waste
(Solid Debris)

Click to download full resolution via product page

Figure 2: Spill Response Workflow.[1] Prioritize dust control for solid spills to prevent inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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